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Compound of Interest

Compound Name: alpha-D-Talopyranose

Cat. No.: B1606791

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of alpha-D-
Talopyranose, a rare aldohexose monosaccharide. The information presented herein is
intended to support research and development activities in the fields of medicinal chemistry,
glycobiology, and drug discovery.

IUPAC Name and Chemical Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for alpha-D-
Talopyranose is (2S,3S,4S,5R,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol[1]. It is a
stereoisomer of glucose and other hexoses, with the alpha anomer having the hydroxyl group
at the anomeric carbon (C1) in the axial position.

Physicochemical Properties

A summary of the key physicochemical properties of alpha-D-Talopyranose is presented in
the table below. These properties are crucial for understanding its behavior in various chemical
and biological systems.
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Property Value Source
Molecular Formula CeH1206 [1112]
Molecular Weight 180.16 g/mol [1][2]
Melting Point 133-135 °C

Boiling Point (Predicted) 410.8 £ 45.0 °C at 760 mmHg [2][3]
pKa (Predicted) 12.12+0.70 [2][3][4]
Solubility Moderate in water [5]
Density (Predicted) 1.732 + 0.06 g/cm?3 [2][3]
LogP (Predicted) -3.22 [2]
Hydrogen Bond Donors 5 [1112]
Hydrogen Bond Acceptors 6 [1][2]

Experimental Protocols

Detailed methodologies for determining the key chemical properties of monosaccharides like
alpha-D-Talopyranose are outlined below. These are generalized protocols and may require
optimization for specific experimental conditions.

Determination of Melting Point

The melting point of a crystalline solid such as alpha-D-Talopyranose can be determined
using a capillary melting point apparatus.

Methodology:

o Asmall, finely powdered sample of the crystalline alpha-D-Talopyranose is packed into a
thin-walled capillary tube, sealed at one end.

e The capillary tube is placed in a heating block of a melting point apparatus.

o The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) to ensure thermal
equilibrium.
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e The temperature at which the first liquid is observed and the temperature at which the entire
sample has melted are recorded. This range is reported as the melting point. For a pure
compound, the melting range is typically narrow (0.5-2 °C).

Determination of Aqueous Solubility

The solubility of alpha-D-Talopyranose in water can be determined by creating a saturated
solution and measuring the concentration of the dissolved solid.

Methodology:

An excess amount of alpha-D-Talopyranose is added to a known volume of deionized water
in a sealed container.

o The mixture is agitated at a constant temperature for a sufficient period to ensure equilibrium
is reached (e.g., 24-48 hours).

o The saturated solution is then filtered to remove any undissolved solid.

e The concentration of the dissolved alpha-D-Talopyranose in the filtrate is determined using
a suitable analytical technique, such as high-performance liquid chromatography (HPLC) or
by gravimetric analysis after evaporating the solvent.

Determination of Acid Dissociation Constant (pKa)

The pKa of a sugar like alpha-D-Talopyranose can be determined by potentiometric titration.
Methodology:
« A solution of alpha-D-Talopyranose of known concentration is prepared in deionized water.

o A standardized solution of a strong base (e.g., NaOH) is gradually added to the sugar
solution.

e The pH of the solution is monitored continuously using a calibrated pH meter after each
addition of the titrant.
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o Atitration curve is generated by plotting the pH of the solution against the volume of the
titrant added.

e The pKa is determined from the titration curve as the pH at the half-equivalence point, where
half of the sugar molecules have been deprotonated.

Biochemical Pathway

alpha-D-Talopyranose can be enzymatically synthesized from D-galactose. This
bioconversion is of interest for the production of this rare sugar.

Cellobiose 2-epimerase
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D-Galactose alpha-D-Talopyranose

Caption: Enzymatic conversion of D-galactose to alpha-D-Talopyranose.

Logical Workflow for Property Determination

The following diagram illustrates a logical workflow for the experimental determination of the
key chemical properties of alpha-D-Talopyranose.
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Caption: Workflow for determining chemical properties of alpha-D-Talopyranose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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